Cas no 2228487-97-4 (5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2228487-97-4
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5913866
• PubChem ID: 165707247
• Update Time: 2025-05-24

5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine
• EN300-1741090
• 2228487-97-4

• Inchi： 1S/C14H16N2/c1-2-14(7-8-14)12-5-6-13(15-11-12)16-9-3-4-10-16/h1,5-6,11H,3-4,7-10H2
• InChI Key： NBBRSNJLZIFMKW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)C2(C#C)CC2)CCCC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 16.1Ų

Additional information on 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine

Introduction to 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2228487-97-4)

5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine, identified by its CAS number 2228487-97-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining a cyclopropyl group with an ethynyl substituent and a pyrrolidine-pyridine framework, has garnered attention due to its potential biological activities and synthetic utility. The precise arrangement of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The structural composition of 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine is characterized by its rigidity provided by the cyclopropyl ring, which is a common feature in many bioactive molecules. This rigidity can contribute to favorable interactions with biological targets, enhancing binding affinity and selectivity. The presence of the ethynyl group introduces a site for further chemical modification, allowing for the attachment of various pharmacophores or probes. This versatility makes the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies suggest that the pyrrolidin-1-yl moiety in 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. This interaction could be exploited to develop drugs targeting a wide range of diseases, including those associated with dysregulated enzymatic pathways.

In the context of drug discovery, the synthesis of 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine has been optimized using modern synthetic techniques. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing the complex framework of this compound. These methods not only improve yield but also allow for high selectivity, minimizing unwanted byproducts. The efficiency of these synthetic routes underscores the compound's feasibility for large-scale production and further medicinal chemistry investigations.

Research into the pharmacological properties of 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine has revealed intriguing potential applications. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The ability to modulate these enzymes could lead to the development of novel anticancer therapies that offer improved efficacy and reduced side effects compared to existing treatments.

The ethynyl group in 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine also serves as a handle for conjugation with imaging agents or therapeutic payloads. This property is particularly valuable in the development of targeted therapies, where specific delivery to diseased tissues is crucial. By linking this compound to appropriate molecules, researchers can design probes for diagnostic imaging or drugs that selectively accumulate in pathological areas.

The role of computational tools in understanding the behavior of 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this molecule interacts with biological targets at an atomic level. These studies not only aid in rational drug design but also help predict potential off-target effects, ensuring that lead compounds are optimized for safety and efficacy before moving into clinical trials.

The integration of machine learning algorithms has further accelerated the process of identifying promising candidates like 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine from vast chemical libraries. By training models on large datasets of known bioactive compounds, researchers can predict the potential therapeutic properties of new molecules with remarkable accuracy. This approach has revolutionized drug discovery pipelines, enabling faster identification of compounds that warrant further investigation.

Future directions in the study of 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine include exploring its role in modulating neural pathways associated with neurological disorders. The structural features of this compound make it a candidate for interacting with neurotransmitter receptors or ion channels, potentially offering new treatments for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, investigating its interactions with bacterial enzymes could open avenues for developing novel antibiotics against resistant strains.

The versatility of 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-yl)pyridine extends beyond its pharmaceutical applications; it also holds promise in materials science and agrochemicals. The unique electronic properties conferred by its structure make it a candidate for use in organic electronics or as a precursor for specialty chemicals with tailored functionalities.

In conclusion, 5-(1-ethynylcyclopropyl)-2-(pyrrolidin-1-y l)pyridine (CAS No. 2228487 - 97 - 4) represents a fascinating molecule with diverse potential applications across multiple fields. Its structural features, synthetic accessibility, and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at developing innovative therapeutics and materials. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in addressing some of the most pressing challenges in science and medicine.